Cas no 895997-05-4 (4-butoxy-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 4-butoxy-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 895997-05-4
• MF: C₂₅H₃₀N₂O₄S
• MW: 454.581705570221
• CID: 5512440
• Update Time: 2025-10-12

4-butoxy-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butoxy-N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-5-thiazolyl]ethyl]-
• 4-butoxy-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C25H30N2O4S/c1-5-6-15-31-20-10-7-18(8-11-20)24(28)26-14-13-23-17(2)27-25(32-23)19-9-12-21(29-3)22(16-19)30-4/h7-12,16H,5-6,13-15H2,1-4H3,(H,26,28)
• InChI Key： UACNIAZCQIDPDL-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(OC)C(OC)=C2)=NC=1C)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-butoxy-N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzamide

Comprehensive Overview of 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 895997-05-4)

4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 895997-05-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a 3,4-dimethoxyphenyl group and a 4-methylthiazole moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in thiazole-based compounds, particularly those with methoxy substitutions, due to their potential therapeutic benefits. Researchers are actively investigating the pharmacological properties of 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide, focusing on its possible roles in modulating cellular pathways. The compound's benzamide segment further enhances its bioactivity, making it a subject of interest in studies related to enzyme inhibition and receptor binding.

The synthesis of 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide involves multi-step organic reactions, including condensation and amide coupling processes. Its CAS No. 895997-05-4 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's molecular weight and solubility profile are critical parameters for its formulation in potential applications, which are often discussed in drug delivery and bioavailability studies.

One of the trending topics in the context of thiazole derivatives is their role in addressing oxidative stress and inflammation. Given the structural attributes of 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide, it is plausible that this compound could exhibit antioxidant or anti-inflammatory properties. Such hypotheses are driving current research, especially in fields like neuroprotection and cardiovascular health, where oxidative damage plays a pivotal role.

Another area of interest is the compound's potential application in cancer research. Thiazole derivatives have been extensively studied for their anticancer properties, and the presence of a dimethoxyphenyl group in 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide could enhance its ability to interact with kinase enzymes or other molecular targets involved in cell proliferation. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

From a chemical stability perspective, 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide exhibits robustness under standard laboratory conditions, making it suitable for long-term studies. Its spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and purity assessment. These characteristics are crucial for ensuring reproducibility in experimental settings.

In summary, 4-butoxy-N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 895997-05-4) represents a fascinating subject of study in modern chemistry and pharmacology. Its structural complexity and potential biological activities make it a valuable compound for advancing our understanding of thiazole-based therapeutics. As research progresses, this compound may unlock new possibilities in drug design and disease treatment, addressing some of the most pressing health challenges of our time.